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Compound of Interest

Compound Name: 1,2-Dichloronaphthalene

Cat. No.: B052898 Get Quote

1,2-Dichloronaphthalene: A Technical Safety and
Handling Guide
This technical guide provides a comprehensive overview of the material safety data for 1,2-
Dichloronaphthalene, designed for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets and chemical

databases to ensure a thorough understanding of its properties and associated hazards.

Chemical and Physical Properties
1,2-Dichloronaphthalene is a solid, colorless crystalline substance at room temperature.[1] It

is stable under normal conditions.[1] Its solubility in water is very low due to its non-polar

nature; however, it is moderately soluble in organic solvents such as ethanol, ether, and

chloroform.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b052898?utm_src=pdf-interest
https://www.benchchem.com/product/b052898?utm_src=pdf-body
https://www.benchchem.com/product/b052898?utm_src=pdf-body
https://www.benchchem.com/product/b052898?utm_src=pdf-body
https://www.solubilityofthings.com/12-dichloronaphthalene
https://www.solubilityofthings.com/12-dichloronaphthalene
https://www.solubilityofthings.com/12-dichloronaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₀H₆Cl₂ [1][2][3][4]

Molecular Weight 197.06 g/mol [1][2][3][4]

CAS Number 2050-69-3 [2][3][4][5]

Appearance Colorless crystalline solid [1]

Density 1.3360 g/cm³ [1]

Enthalpy of Vaporization 60.7 kJ/mol at 373 K [4]

Solubility
Poor in water; Moderate in

organic solvents
[1]

Hazard Identification and Safety Precautions
1,2-Dichloronaphthalene is classified as harmful if swallowed and causes serious eye

damage.[6] It is also toxic to aquatic life with long-lasting effects.[6][7]

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[8]

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements: Users should wash hands and any exposed skin thoroughly after

handling and avoid eating, drinking, or smoking when using this product.[6][7] It is crucial to

avoid release into the environment and to wear protective gloves, clothing, and eye/face

protection.[7]
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Identified Hazards

Required Precautions

Harmful if Swallowed

No Eating, Drinking, Smoking

Mitigated by

Causes Skin Irritation

Wear PPE

Mitigated by

Causes Serious Eye Irritation Mitigated by

May Cause Respiratory Irritation
Mitigated by

Toxic to Aquatic Life

Avoid Environmental Release

Mitigated by

Wash Hands Thoroughly

Click to download full resolution via product page

Hazard and Precautionary Relationship

Toxicological Information
Detailed toxicological studies specifically for 1,2-Dichloronaphthalene are not extensively

available in the provided documentation. The primary known toxicological effects are acute

toxicity if swallowed and severe eye irritation.[6] It may also cause skin and respiratory

irritation.[7] There is no data available to indicate that the product or any of its components

present at greater than 0.1% are mutagenic, genotoxic, or carcinogenic.[6]
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Effect Description

Acute Oral Toxicity Harmful if swallowed.[6][7]

Skin Corrosion/Irritation
Causes skin irritation.[7] Prolonged contact may

cause temporary irritation.[6]

Serious Eye Damage/Irritation

Causes serious eye damage.[6][7] Symptoms

can include stinging, tearing, redness, swelling,

and blurred vision.[6]

Respiratory/Skin Sensitization
Not expected to be a respiratory or skin

sensitizer.[6]

Germ Cell Mutagenicity No data available.[6]

Carcinogenicity
Not classifiable as to carcinogenicity to humans.

[6]

Aspiration Hazard Not considered an aspiration hazard.[6]

First Aid Measures
In the event of exposure to 1,2-Dichloronaphthalene, the following first aid measures should

be taken.
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Exposure Type

Immediate Response

Medical Attention

Inhalation

Move to fresh air.

Skin Contact

Wash with soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Ingestion

Rinse mouth.

Call a physician if symptoms persist. Get medical attention if irritation persists. Get immediate medical attention. Call a poison center/doctor if you feel unwell.

Click to download full resolution via product page

First Aid Response Workflow

Inhalation: Move the person to fresh air. If symptoms develop or persist, call a physician.[6]

Skin Contact: Wash off with soap and water. If skin irritation develops and persists, get medical

attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[6] Remove

contact lenses if present and easy to do so.[6] Continue rinsing and get immediate medical

attention.[6]

Ingestion: Rinse mouth.[6] If vomiting occurs, keep the head low to prevent stomach contents

from entering the lungs.[6] Call a poison center or doctor if you feel unwell.[6]

Handling, Storage, and Disposal
Handling: Use in a well-ventilated area and wear appropriate personal protective equipment.[6]

[7] Avoid breathing dust, fume, gas, mist, vapors, or spray.[7] Do not get this material in contact

with eyes, on skin, or on clothing.[6][7]
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Storage: Store in a dry, cool, and well-ventilated place in the original, tightly closed container.[6]

[7] Store away from incompatible materials.[6]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[6] Avoid release to the environment as it is toxic to aquatic life with

long-lasting effects.[6][7]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited in the safety data sheets are not

provided in these documents. The information presented is a summary of results from

standardized testing. For detailed methodologies, it would be necessary to consult the primary

toxicological studies, which are not referenced in the available MSDS/SDS.

Incompatible Materials
While specific incompatible materials are not extensively listed in all provided documents,

general safe chemical storage practices should be followed.[9] It is advisable to store 1,2-
Dichloronaphthalene away from strong oxidizing agents. Always consult the specific safety

data sheet from the supplier for a comprehensive list of incompatible materials.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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